7-Fluoro-3-(hydroxyimino)indolin-2-one
Overview
Description
“7-Fluoro-3-(hydroxyimino)indolin-2-one” is a chemical compound with the molecular formula C8H5FN2O2 . It has a molecular weight of 180.138 .
Synthesis Analysis
The synthesis of “7-Fluoro-3-(hydroxyimino)indolin-2-one” is a topic of research and specific details may vary between different methods . Unfortunately, the exact synthesis process is not available in the search results.Chemical Reactions Analysis
The chemical reactions involving “7-Fluoro-3-(hydroxyimino)indolin-2-one” are not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The compound has a density of 1.6±0.1 g/cm3, a molar refractivity of 42.0±0.5 cm3, and a molar volume of 111.2±7.0 cm3 . It has 4 H bond acceptors, 2 H bond donors, and no freely rotating bonds . Its ACD/LogP is 1.21, and it has a polar surface area of 62 Å2 .Scientific Research Applications
Anti-Inflammatory Properties
7-Fluoro-3-(hydroxyimino)indolin-2-one has demonstrated anti-inflammatory activity. In a study, it inhibited nitric oxide (NO) production by murine macrophage cells subjected to lipopolysaccharide stimulation, with an IC₅₀ of 34 µM . This property makes it relevant for potential therapeutic applications in inflammatory conditions.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-fluoro-3-nitroso-1H-indol-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2/c9-5-3-1-2-4-6(5)10-8(12)7(4)11-13/h1-3,10,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCGNSRRMJCCGCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)NC(=C2N=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70419882 |
Source
|
| Record name | 7-Fluoro-3-(hydroxyamino)-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70419882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-3-(hydroxyimino)indolin-2-one | |
CAS RN |
143884-84-8 |
Source
|
| Record name | 7-Fluoro-3-(hydroxyamino)-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70419882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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